Cas no 1172095-30-5 (2-(1,4-diazepan-1-yl)-N-ethyl-acetamide;dihydrochloride)

2-(1,4-Diazepan-1-yl)-N-ethyl-acetamide dihydrochloride is a diazepane-based compound with potential applications in pharmaceutical and biochemical research. Its structure features a 1,4-diazepane core linked to an N-ethyl-acetamide moiety, enhanced by dihydrochloride salt formation for improved solubility and stability. This compound may serve as a versatile intermediate or active pharmacophore in the development of therapeutic agents, particularly targeting neurological or receptor-modulating pathways. The dihydrochloride form ensures consistent handling and storage properties, making it suitable for experimental and formulation studies. Its well-defined chemical properties and synthetic accessibility support its utility in medicinal chemistry and drug discovery efforts.

2-(1,4-diazepan-1-yl)-N-ethyl-acetamide;dihydrochloride structure

1172095-30-5 structure

Product Name:2-(1,4-diazepan-1-yl)-N-ethyl-acetamide;dihydrochloride

CAS No:1172095-30-5

MF:C₉H₂₀ClN₃O

MW:221.727601051331

MDL:MFCD09863850

CID:4574916

PubChem ID:42937260

Update Time:2025-05-25

2-(1,4-diazepan-1-yl)-N-ethyl-acetamide;dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-(1,4-DIAZEPAN-1-YL)-N-ETHYLACETAMIDE DIHYDROCHLORIDE
- 2-(1,4-diazepan-1-yl)-N-ethyl-acetamide;dihydrochloride
- MDL： MFCD09863850
- Inchi： 1S/C9H19N3O.ClH/c1-2-11-9(13)8-12-6-3-4-10-5-7-12;/h10H,2-8H2,1H3,(H,11,13);1H
- InChI Key： ZQRJQEAZQQXAKT-UHFFFAOYSA-N
- SMILES： C(N1CCNCCC1)C(=O)NCC.Cl

2-(1,4-diazepan-1-yl)-N-ethyl-acetamide;dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D423205-25mg	2-(1,4-Diazepan-1-yl)-N-ethylacetamide Dihydrochloride	1172095-30-5		25mg	$ 50.00	2022-06-05
TRC	D423205-50mg	2-(1,4-Diazepan-1-yl)-N-ethylacetamide Dihydrochloride	1172095-30-5		50mg	$ 95.00	2022-06-05
TRC	D423205-250mg	2-(1,4-Diazepan-1-yl)-N-ethylacetamide Dihydrochloride	1172095-30-5		250mg	$ 320.00	2022-06-05
Enamine	EN300-30911-0.05g	2-(1,4-diazepan-1-yl)-N-ethylacetamide dihydrochloride	1172095-30-5	95.0%	0.05g	$94.0	2025-02-20
Enamine	EN300-30911-0.1g	2-(1,4-diazepan-1-yl)-N-ethylacetamide dihydrochloride	1172095-30-5	95.0%	0.1g	$140.0	2025-02-20
Enamine	EN300-30911-0.25g	2-(1,4-diazepan-1-yl)-N-ethylacetamide dihydrochloride	1172095-30-5	95.0%	0.25g	$200.0	2025-02-20
Enamine	EN300-30911-0.5g	2-(1,4-diazepan-1-yl)-N-ethylacetamide dihydrochloride	1172095-30-5	95.0%	0.5g	$374.0	2025-02-20
Enamine	EN300-30911-1.0g	2-(1,4-diazepan-1-yl)-N-ethylacetamide dihydrochloride	1172095-30-5	95.0%	1.0g	$499.0	2025-02-20
Enamine	EN300-30911-2.5g	2-(1,4-diazepan-1-yl)-N-ethylacetamide dihydrochloride	1172095-30-5	95.0%	2.5g	$978.0	2025-02-20
Enamine	EN300-30911-5.0g	2-(1,4-diazepan-1-yl)-N-ethylacetamide dihydrochloride	1172095-30-5	95.0%	5.0g	$1448.0	2025-02-20

2-(1,4-diazepan-1-yl)-N-ethyl-acetamide;dihydrochloride Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
5. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367

Additional information on 2-(1,4-diazepan-1-yl)-N-ethyl-acetamide;dihydrochloride

Research Brief on 2-(1,4-diazepan-1-yl)-N-ethyl-acetamide Dihydrochloride (CAS: 1172095-30-5)

2-(1,4-diazepan-1-yl)-N-ethyl-acetamide dihydrochloride (CAS: 1172095-30-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its diazepane moiety and acetamide functional group, has been the subject of recent studies due to its potential therapeutic applications. The dihydrochloride salt form enhances its solubility and stability, making it a viable candidate for further pharmacological evaluation.

Recent studies have focused on the synthesis and characterization of 2-(1,4-diazepan-1-yl)-N-ethyl-acetamide dihydrochloride, with particular emphasis on its biological activity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. Computational modeling has also been utilized to predict its binding affinity to various biological targets, suggesting potential interactions with neurotransmitter receptors.

In vitro and in vivo studies have demonstrated that this compound exhibits promising activity in modulating specific neurotransmitter systems. Preliminary results indicate its potential as a therapeutic agent for neurological disorders, such as anxiety and depression. However, further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties.

The compound's safety profile has been assessed through cytotoxicity assays and acute toxicity studies in animal models. These studies have shown that 2-(1,4-diazepan-1-yl)-N-ethyl-acetamide dihydrochloride has a favorable safety margin at therapeutic doses, with minimal adverse effects observed. These findings support its progression to more advanced preclinical studies.

In conclusion, 2-(1,4-diazepan-1-yl)-N-ethyl-acetamide dihydrochloride represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and biological activity warrant continued investigation, particularly in the context of neurological and psychiatric disorders. Future research should focus on optimizing its formulation and conducting comprehensive clinical trials to evaluate its efficacy and safety in humans.